Cas no 2137533-05-0 (1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-3-propylurea)

• Product Name: 1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-3-propylurea
• CAS No: 2137533-05-0
• MF: C₈H₁₇N₃O₂S
• MW: 219.304480314255
• CID: 5929192
• PubChem ID: 165953921
• Update Time: 2025-06-25

1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-3-propylurea Chemical and Physical Properties

Names and Identifiers

• 1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-3-propylurea
• EN300-1132039
• 2137533-05-0

• Inchi： 1S/C8H17N3O2S/c1-2-3-10-8(12)11-14(13)6-4-9-5-7-14/h9H,2-7H2,1H3,(H,10,12)
• InChI Key： IUPMGJNNKNXOQY-UHFFFAOYSA-N
• SMILES： S1(CCNCC1)(=NC(NCCC)=O)=O

Computed Properties

• Exact Mass: 219.10414797g/mol
• Monoisotopic Mass: 219.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.9Ų

Additional information on 1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-3-propylurea

Comprehensive Overview of 1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-3-propylurea (CAS No. 2137533-05-0): Properties, Applications, and Research Insights

In the realm of specialized organic compounds, 1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-3-propylurea (CAS No. 2137533-05-0) has garnered significant attention due to its unique structural features and potential applications. This sulfur-containing urea derivative, characterized by its thiomorpholine core and propylurea side chain, exhibits intriguing chemical properties that make it a subject of interest in pharmaceutical research, agrochemical development, and material science. The compound's lambda6-sulfur oxidation state further enhances its reactivity, opening doors to novel synthetic pathways.

Recent trends in chemical research highlight a growing demand for sulfur-functionalized compounds, driven by their versatility in drug design and catalysis. 1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-3-propylurea aligns with this trend, as evidenced by its increasing mentions in patent literature and academic journals. Researchers are particularly intrigued by its potential as a hydrogen bond donor-acceptor system, which could play a role in molecular recognition processes. The compound's urea-thiomorpholine hybrid structure also presents opportunities for exploring non-covalent interactions in supramolecular chemistry.

From a synthetic chemistry perspective, the preparation of CAS No. 2137533-05-0 typically involves the condensation of appropriately functionalized thiomorpholine derivatives with propyl isocyanate equivalents. The reaction conditions must be carefully controlled to maintain the integrity of the sulfoximine moiety while achieving high yields. Advanced purification techniques such as preparative HPLC or recrystallization from specific solvent systems are often employed to obtain the compound in pharmaceutical-grade purity.

The physicochemical properties of 1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-3-propylurea contribute significantly to its potential applications. With a calculated logP value suggesting moderate lipophilicity, the compound demonstrates favorable membrane permeability characteristics, making it interesting for bioavailability studies. Its thermal stability profile, as determined by differential scanning calorimetry, indicates decomposition temperatures above 200°C, suggesting utility in high-temperature applications. Spectroscopic characterization, including NMR and mass spectrometry data, provides unambiguous confirmation of its molecular structure.

In the context of current research priorities, this compound's potential as a bioisostere for conventional urea derivatives is being actively explored. The thiomorpholine sulfoximine unit may offer improved metabolic stability compared to traditional morpholine analogs, addressing a common challenge in medicinal chemistry. Furthermore, the compound's ability to participate in multipoint hydrogen bonding makes it a candidate for developing new molecular recognition systems or supramolecular assemblies with tailored properties.

Quality control and analytical method development for CAS No. 2137533-05-0 present specific challenges due to its unique structural features. Modern UHPLC-MS methods have been developed to quantify the compound with high sensitivity, while chiral separation techniques may be required if the synthesis produces enantiomeric impurities. Stability studies under various pH conditions and storage temperatures provide essential data for formulation scientists considering this compound for potential applications.

The safety profile of 1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-3-propylurea has been preliminarily assessed through standard in vitro toxicity screening assays. While comprehensive toxicological data remains limited in the public domain, initial results suggest that proper handling procedures should be followed, as with all research chemicals. The compound's environmental fate and biodegradation potential are subjects of ongoing investigation, particularly in light of increasing regulatory focus on green chemistry principles.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 2137533-05-0 in various domains. Its structural features make it a promising candidate for protein-protein interaction modulation, while its electronic properties suggest potential in organic electronic materials. As synthetic methodologies continue to advance, enabling more efficient production of such complex molecules, we can expect to see increased utilization of this compound in cutting-edge research across multiple disciplines.

For researchers seeking detailed technical information about 1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)-3-propylurea, comprehensive characterization data including X-ray crystallography structures, computational modeling results, and spectral libraries are becoming increasingly available through specialized chemical databases. These resources facilitate deeper understanding of the compound's three-dimensional conformation and electronic properties, supporting rational design of derivatives with enhanced performance characteristics.

The commercial availability of CAS No. 2137533-05-0 from specialty chemical suppliers has improved in recent years, reflecting growing research interest. However, researchers should verify certificates of analysis and purity specifications when sourcing the material, as subtle impurities can significantly impact experimental outcomes. Custom synthesis options are also available for investigators requiring specific isotopic labeling or structural modifications of this intriguing molecular scaffold.